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Compound of Interest

Compound Name: 2-Propenal, 2-chloro-3-hydroxy-

Cat. No.: B3061104

Essential Safety and Handling Guide for 2-Propenal,
2-chloro-3-hydroxy-

This guide provides immediate safety, handling, and disposal protocols for 2-Propenal, 2-
chloro-3-hydroxy- (CAS No. 50704-42-2). The information is compiled based on the
chemical's structure and data from analogous compounds due to the absence of a
comprehensive Safety Data Sheet (SDS) for this specific substance.

Chemical and Physical Properties

Property Value Source
Molecular Formula C3HsCIO2 [1112][3]
Molecular Weight 106.51 g/mol [1112][3]
CAS Number 50704-42-2 [11[2][3]

2-chloro-3-hydroxyprop-2-enal,
Synonyms [2][4]
2-Chloromalonaldehyde

Hazard Assessment and Personal Protective Equipment
(PPE)
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Given the presence of an aldehyde, a double bond, and a chlorine atom, 2-Propenal, 2-
chloro-3-hydroxy- should be handled as a hazardous substance. The propenal structure
suggests potential for high reactivity and irritation, similar to acrolein, which is known to be
corrosive and irritating to the eyes, skin, and respiratory system.[5]

Engineering Controls:

o Work in a certified chemical fume hood with a face velocity of at least 100 feet per minute
(fom).

o Ensure safety showers and eyewash stations are readily accessible.

Recommended Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Provides chemical resistance

Hand Protection Nitrile gloves )
against a range of substances.
) ] Protects against splashes and
Eye Protection Chemical safety goggles
vapors.
) ] Offers protection against
Skin and Body Flame-resistant lab coat o
splashes and potential fires.
As the inhalation toxicity is
unknown, respiratory exposure
. i should be minimized. For spills
Respiratory Use in a fume hood

outside of a hood, a self-
contained breathing apparatus

(SCBA) may be necessary.

Operational Plan: Step-by-Step Handling Procedures

e Preparation:
o Read and understand this safety guide thoroughly before beginning work.

o Ensure the chemical fume hood is operational and clutter-free.
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o Assemble all necessary equipment and reagents.

o Don the required PPE as specified in the table above.

e Handling:

o

Conduct all manipulations of 2-Propenal, 2-chloro-3-hydroxy- within the fume hood.

[¢]

Avoid direct contact with skin and eyes.

[e]

Keep the container tightly closed when not in use.

[e]

Prevent the generation of aerosols or vapors.
e Spill Management:

o In case of a small spill within the fume hood, absorb the material with an inert absorbent
such as diatomaceous earth or vermiculite.

o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.

o For larger spills, evacuate the area and follow emergency procedures.

First Aid Measures

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b3061104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3061104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Protocol

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Immediately flush the skin with copious amounts
i of water for at least 15 minutes while removing
Skin Contact _ _ _ o
contaminated clothing. Seek medical attention if

irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.

) Do not induce vomiting. Rinse mouth with water.
Ingestion ) i . i
Seek immediate medical attention.

Disposal Plan

All waste containing 2-Propenal, 2-chloro-3-hydroxy- must be treated as hazardous waste.
» Waste Collection:

o Collect all liquid waste containing this chemical in a dedicated, sealed, and clearly labeled
hazardous waste container.

o Solid waste, such as contaminated gloves and absorbent materials, should be collected in
a separate, sealed, and labeled container.

o Do not mix this waste with other waste streams.
o Waste Neutralization (for Aldehydes):

o While specific reactivity data is unavailable, many aldehydes can be neutralized to less
hazardous carboxylic acids. However, given the chlorinated nature of this compound, on-
site neutralization is not recommended without further analysis.
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o Consult with your institution's Environmental Health and Safety (EHS) office for approved
disposal procedures.

e Final Disposal:

o Arrange for the pickup and disposal of the hazardous waste containers through your
institution's EHS-approved waste management vendor.

o Ensure all local, state, and federal regulations for hazardous waste disposal are followed.

Visual Workflow for Handling 2-Propenal, 2-chloro-
3-hydroxy-
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Caption: Workflow for the safe handling and disposal of 2-Propenal, 2-chloro-3-hydroxy-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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